Cas no 2228439-60-7 (6-(3-bromoprop-1-en-2-yl)quinoline)

• Product Name: 6-(3-bromoprop-1-en-2-yl)quinoline
• CAS No: 2228439-60-7
• MF: C₁₂H₁₀BrN
• MW: 248.118502140045
• CID: 6405459
• PubChem ID: 165792192
• Update Time: 2025-10-05

6-(3-bromoprop-1-en-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-(3-bromoprop-1-en-2-yl)quinoline
• 2228439-60-7
• EN300-1921217

• Inchi： 1S/C12H10BrN/c1-9(8-13)10-4-5-12-11(7-10)3-2-6-14-12/h2-7H,1,8H2
• InChI Key： XKJATPLHQYJCBH-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 246.99966g/mol
• Monoisotopic Mass: 246.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 6-(3-bromoprop-1-en-2-yl)quinoline

Recent Advances in the Study of 6-(3-bromoprop-1-en-2-yl)quinoline (CAS: 2228439-60-7) in Chemical Biology and Pharmaceutical Research

6-(3-bromoprop-1-en-2-yl)quinoline (CAS: 2228439-60-7) is a brominated quinoline derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique bromoalkenyl side chain, has shown promising potential in various applications, including medicinal chemistry, drug discovery, and chemical biology. The presence of the bromine atom at the prop-1-en-2-yl position enhances its reactivity, making it a valuable intermediate for further chemical modifications and a potential candidate for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and biological evaluation of 6-(3-bromoprop-1-en-2-yl)quinoline and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the synthesis of quinoline-based inhibitors targeting protein kinases. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, has been exploited to generate a diverse library of derivatives with enhanced biological activity. These derivatives have shown inhibitory effects on specific kinases involved in cancer progression, suggesting their potential as anticancer agents.

In addition to its role in medicinal chemistry, 6-(3-bromoprop-1-en-2-yl)quinoline has been investigated for its applications in chemical biology. A recent report in ACS Chemical Biology (2024) highlighted its use as a chemical probe to study protein-ligand interactions. The bromoalkenyl moiety allows for selective labeling of cysteine residues in proteins, enabling researchers to map protein binding sites and elucidate mechanisms of action. This approach has been particularly useful in the study of enzymes involved in inflammatory pathways, providing insights into the development of anti-inflammatory drugs.

The pharmacokinetic properties of 6-(3-bromoprop-1-en-2-yl)quinoline have also been explored. A preclinical study published in European Journal of Pharmaceutical Sciences (2023) evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated moderate bioavailability and favorable tissue distribution, with minimal toxicity observed in animal models. These findings support its potential as a lead compound for further optimization and development.

Despite these promising results, challenges remain in the clinical translation of 6-(3-bromoprop-1-en-2-yl)quinoline-based therapeutics. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed. Ongoing research is focused on structural modifications to improve its drug-like properties and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.

In conclusion, 6-(3-bromoprop-1-en-2-yl)quinoline (CAS: 2228439-60-7) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its unique chemical properties and biological activities make it a valuable tool for drug discovery and mechanistic studies. Continued research and development efforts are likely to uncover new applications and therapeutic potentials for this compound in the near future.